![molecular formula C37H54N2O2 B1384351 (1R,2R,4R,5R)-2,5-Bis(3,5-di-tert-butyl-2-hydroxybenzylideneamino)bicyclo[2.2.1]heptane CAS No. 539834-19-0](/img/structure/B1384351.png)
(1R,2R,4R,5R)-2,5-Bis(3,5-di-tert-butyl-2-hydroxybenzylideneamino)bicyclo[2.2.1]heptane
Overview
Description
(1R,2R,4R,5R)-2,5-Bis(3,5-di-tert-butyl-2-hydroxybenzylideneamino)bicyclo[2.2.1]heptane is a useful research compound. Its molecular formula is C37H54N2O2 and its molecular weight is 558.8 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Structural Analysis of Sterically Hindered Phenols
The molecular and crystal structures of compounds incorporating sterically hindered phenols, such as antioxidants with indole and camphor structures, were studied. It was revealed that these phenols do not form hydrogen bonds in the molecules. This insight is crucial for understanding the chemical behavior and potential applications of these compounds in various fields, including materials science and pharmaceuticals (Litvinov et al., 2019).
2. Synthesis and Structural Analysis of Carbocyclic Nucleosides
Research into the synthesis of novel conformationally locked carbocyclic nucleosides derived from 3-(Hydroxymethyl)bicyclo[2.2.1]heptane-2,5-diol was conducted. These nucleosides are of interest due to their potential applications in medicinal chemistry, particularly as antiviral or anticancer agents (Hřebabecký et al., 2006).
3. Enantioselective Synthesis for Asymmetric Catalysis
The synthesis of enantiomerically pure compounds based on the rigid bicyclo[2.2.1]heptane scaffold was explored for their potential use in asymmetric catalysis. Such compounds are valuable for producing chiral molecules, which are crucial in the development of drugs and other bioactive molecules (Berkessel et al., 2004).
Synthesis and Characterization of Novel Compounds
1. Chiral Ligands in Organic Synthesis
The research focused on synthesizing chiral bicyclo[2.2.1]heptane derivatives and studying their applications as ligands in organic synthesis, particularly in enantioselective reactions. These reactions are fundamental for creating chiral molecules, which are essential in various industries, including pharmaceuticals and agrochemicals (Sun et al., 2021).
2. Enzyme-Catalyzed Reactions and Organic Synthesis
Studies in this area involved enzyme-catalyzed reactions for the synthesis of enantiomerically pure bicyclo[2.2.1]heptan-2,5-diones and their subsequent use in organic synthesis. Such compounds are crucial as intermediates in synthesizing complex organic molecules (Naemura et al., 1993).
properties
IUPAC Name |
2,4-ditert-butyl-6-[[5-[(3,5-ditert-butyl-2-hydroxyphenyl)methylideneamino]-2-bicyclo[2.2.1]heptanyl]iminomethyl]phenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C37H54N2O2/c1-34(2,3)26-14-24(32(40)28(18-26)36(7,8)9)20-38-30-16-23-13-22(30)17-31(23)39-21-25-15-27(35(4,5)6)19-29(33(25)41)37(10,11)12/h14-15,18-23,30-31,40-41H,13,16-17H2,1-12H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDMYJUKMBXUTIA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=C(C(=C1)C(C)(C)C)O)C=NC2CC3CC2CC3N=CC4=C(C(=CC(=C4)C(C)(C)C)C(C)(C)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C37H54N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
558.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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